Cas no 219859-83-3 (4-Piperidinyl propanoate hydrochloride)

• Product Name: 4-Piperidinyl propanoate hydrochloride
• CAS No: 219859-83-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 254328
• PubChem ID: 53410141
• Update Time: 2025-06-07

4-Piperidinyl propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,4-piperidinyl ester, hydrochloride (1:1)
• 4-Piperidinyl propanoate hydrochloride
• piperidin-4-yl propanoate,hydrochloride
• 4-Piperidinol,propionate,hydrochloride
• 4-piperidinylpropionate hydrochloride
• 4-Piperidyl Propanoate Hydrochloride
• 4-propionoxy-piperidine hydrochloride
• PIPERIDIN-4-YL PROPIONATE HYDROCHLORIDE
• AKOS006276051
• SCHEMBL4180578
• PIPERIDIN-4-YLPROPIONATEHYDROCHLORIDE
• MB02492
• 219859-83-3
• 4-PIPERIDINOL, PROPIONATE, HYDROCHLORIDE
• piperidin-4-yl propanoate;hydrochloride
• FT-0695641
• 4-Piperidinol, propanoate (ester), hydrochloride

• MDL： MFCD02683979
• Inchi： 1S/C8H15NO2.ClH/c1-2-8(10)11-7-3-5-9-6-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： DUFVNBWPAVZWTK-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 193.08700
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.82240

4-Piperidinyl propanoate hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 4-Piperidinyl propanoate hydrochloride

Introduction to 4-Piperidinyl propanoate hydrochloride (CAS No. 219859-83-3)

4-Piperidinyl propanoate hydrochloride, with the CAS number 219859-83-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring and a propanoate ester moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various pharmaceutical formulations.

The chemical structure of 4-Piperidinyl propanoate hydrochloride consists of a piperidine ring attached to a propanoate ester, which is further derivatized into its hydrochloride salt form. This structure confers several advantageous properties, such as improved bioavailability and enhanced receptor binding affinity. These characteristics make it an attractive molecule for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent research has highlighted the potential of 4-Piperidinyl propanoate hydrochloride in modulating various biological pathways. Studies have shown that this compound can interact with specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels, which are implicated in a wide range of physiological processes. For instance, it has been demonstrated to exhibit agonistic activity at certain GPCRs, which could have implications for treating conditions such as depression, anxiety, and chronic pain.

In addition to its receptor-modulating properties, 4-Piperidinyl propanoate hydrochloride has been investigated for its potential neuroprotective effects. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, suggesting its utility in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The ability to mitigate these pathological processes makes it a promising candidate for further clinical evaluation.

The pharmacokinetic profile of 4-Piperidinyl propanoate hydrochloride has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it suitable for chronic administration, which is often required for treating chronic conditions. Furthermore, the compound's low toxicity profile and minimal side effects enhance its safety margin, making it an attractive option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the efficacy and safety of 4-Piperidinyl propanoate hydrochloride in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens. These trials are crucial for advancing the compound through the drug development pipeline and ultimately bringing it to market as a viable treatment option.

Beyond its therapeutic applications, 4-Piperidinyl propanoate hydrochloride has also found use in research settings as a tool compound. Its ability to selectively modulate specific receptors makes it valuable for studying receptor function and signaling pathways. Researchers can utilize this compound to gain deeper insights into the mechanisms underlying various diseases, which can inform the development of novel therapeutic strategies.

In conclusion, 4-Piperidinyl propanoate hydrochloride (CAS No. 219859-83-3) is a promising compound with a wide range of potential applications in both therapeutic and research contexts. Its unique structural features, favorable pharmacological properties, and promising preclinical data position it as a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various conditions.